Cas no 835-08-5 (2-(4-Chloronaphthalen-1-yl)oxyacetic acid)

• Product Name: 2-(4-Chloronaphthalen-1-yl)oxyacetic acid
• CAS No: 835-08-5
• MF: C₁₂H₉ClO₃
• MW: 236.651062726974
• CID: 988952
• Update Time: 2025-06-11

2-(4-Chloronaphthalen-1-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• (4-CHLORO-1-NAPHTHYL)OXY]ACETIC ACID
• 2-(4-chloronaphthalen-1-yl)oxyacetic acid
• 2-(4-Chloronaphthalen-1-yl)oxyacetic acid

• Inchi： 1S/C12H9ClO3/c13-10-5-6-11(16-7-12(14)15)9-4-2-1-3-8(9)10/h1-6H,7H2,(H,14,15)
• InChI Key： MNLRUNHEJYLLBJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C2C=CC=CC2=1)OCC(=O)O

Additional information on 2-(4-Chloronaphthalen-1-yl)oxyacetic acid

2-(4-Chloronaphthalen-1-yl)oxyacetic Acid (CAS No. 835-08-5): A Comprehensive Overview

2-(4-Chloronaphthalen-1-yl)oxyacetic acid (CAS No. 835-08-5) is a versatile compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This comprehensive overview delves into the chemical structure, synthesis methods, biological activities, and potential applications of this compound, incorporating the latest research findings to provide a detailed and up-to-date understanding.

Chemical Structure and Properties: 2-(4-Chloronaphthalen-1-yl)oxyacetic acid is characterized by its unique molecular structure, which consists of a naphthalene ring substituted with a chlorine atom at the 4-position and an oxyacetic acid group. The molecular formula is C₁₃H₉ClO₃, with a molecular weight of 248.66 g/mol. The compound exhibits excellent thermal stability and solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO).

Synthesis Methods: Several synthetic routes have been developed to produce 2-(4-Chloronaphthalen-1-yl)oxyacetic acid. One common method involves the reaction of 4-chloronaphthol with chloroacetyl chloride in the presence of a base such as triethylamine. Another approach utilizes the esterification of 4-chloronaphthol with chloroacetic acid followed by hydrolysis to yield the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions to improve yield and reduce reaction time.

Biological Activities: 2-(4-Chloronaphthalen-1-yl)oxyacetic acid has been extensively studied for its biological activities. Research has shown that it possesses potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. Studies have also demonstrated its ability to inhibit the growth of certain bacteria and fungi, suggesting potential applications in antimicrobial formulations. Additionally, preliminary investigations into its anticancer properties have revealed that it can induce apoptosis in cancer cells, particularly in breast and lung cancer cell lines.

Pharmaceutical Applications: The unique combination of anti-inflammatory, antimicrobial, and anticancer properties makes 2-(4-Chloronaphthalen-1-yl)oxyacetic acid an attractive molecule for pharmaceutical development. Clinical trials are currently underway to evaluate its efficacy and safety in treating various conditions. For instance, it is being investigated as a potential therapeutic agent for chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease (IBD). Furthermore, its antimicrobial activity has led to its consideration for use in topical formulations to treat skin infections.

Agricultural Applications: In the field of agrochemicals, 2-(4-Chloronaphthalen-1-yl)oxyacetic acid has shown promise as a plant growth regulator. Studies have demonstrated its ability to enhance root development and improve stress tolerance in crops under adverse environmental conditions. This makes it a valuable tool for increasing crop yields and improving agricultural sustainability.

Mechanisms of Action: The biological activities of 2-(4-Chloronaphthalen-1-yl)oxyacetic acid are attributed to its ability to modulate various cellular pathways. For example, its anti-inflammatory effects are mediated through the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. The antimicrobial activity is thought to be due to its ability to disrupt bacterial cell membranes, leading to cell death. In cancer cells, it has been shown to induce apoptosis by activating caspase pathways and downregulating anti-apoptotic proteins.

Toxicology and Safety: Despite its promising biological activities, the safety profile of 2-(4-Chloronaphthalen-1-yl)oxyacetic acid is an important consideration for its practical applications. Preclinical studies have indicated that it is generally well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

FUTURE DIRECTIONS AND CONCLUSIONS: The ongoing research on 2-(4-Chloronaphthalen-1-yl)oxyacetic acid continues to uncover new insights into its mechanisms of action and potential applications. As more data becomes available from clinical trials and real-world usage, it is likely that this compound will find broader applications in medicine and agriculture. Its unique chemical structure and diverse biological activities make it a valuable molecule for further exploration and development.